Cas no 918629-59-1 (5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)-)

• Product Name: 5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)-
• CAS No: 918629-59-1
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 772747
• PubChem ID: 57084921
• Update Time: 2025-04-19

5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexene-2,4-dione, 6-(3-hydroxy-4-methoxyphenyl)-, (5E)-
• 6-(3-hydroxy-4-methoxyphenyl)hex-5-ene-2,4-dione
• DTXSID10720262
• 918629-59-1
• LIJZUGZAEVRJQH-UHFFFAOYSA-N

• Inchi： 1S/C13H14O4/c1-9(14)7-11(15)5-3-10-4-6-13(17-2)12(16)8-10/h3-6,8,16H,7H2,1-2H3
• InChI Key： LIJZUGZAEVRJQH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=CC(CC(C)=O)=O)=CC=1O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų